N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H23NOS/c1-11-7-8-14-12(9-11)10-15(19-14)16(18)17-13-5-3-2-4-6-13/h10-11,13H,2-9H2,1H3,(H,17,18)
• InChI Key: JRZURHWEHUDHMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C=C(S2)C(=O)NC3CCCCC3
• Molecular Formula: C16H23NOS
• Molecular Weight: 277.4 g/mol

Description

N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide, also known as CTDP-31, is a synthetic compound that has been studied for its potential use in treating various medical conditions. It is a member of the benzo[b]thiophene family of compounds and has shown promise in preclinical studies for its ability to modulate certain biological pathways.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide is not fully understood, but it is believed to work by modulating certain biological pathways. One study found that it could inhibit the activity of an enzyme called histone deacetylase, which is involved in regulating gene expression. Another study showed that it could activate a protein called AMP-activated protein kinase, which plays a role in regulating cellular energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and modulate the activity of certain enzymes involved in neurodegenerative diseases. Additionally, it has been shown to activate a protein involved in regulating cellular energy metabolism.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide is that it has shown promise in preclinical studies for its potential therapeutic uses. However, one limitation is that its exact mechanism of action is not fully understood, which could make it difficult to develop as a drug.

Future Directions

There are several future directions for research on N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to develop it as a potential therapeutic agent.

Synthesis Methods

The synthesis of N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide involves several steps, starting with the reaction of 2-chlorobenzo[b]thiophene with cyclohexylamine to form the corresponding amide. This intermediate is then reacted with methyl magnesium chloride to introduce the methyl group at the 5-position of the benzo[b]thiophene ring. The resulting product is then reduced with hydrogen gas over a palladium catalyst to yield this compound.

Scientific Research Applications

N-cyclohexyl-5-methyl-4,5,6,7-tetrahydro-1-benzo[b]thiophene-2-carboxamide has been the subject of several preclinical studies investigating its potential therapeutic uses. One study found that it could inhibit the growth of certain cancer cells in vitro, while another study showed that it could reduce inflammation in a mouse model of arthritis. Additionally, this compound has been shown to modulate the activity of certain enzymes involved in neurodegenerative diseases.